![molecular formula C14H22ClN3O B2512307 N-{4-[(4-aminopiperidin-1-yl)methyl]phenyl}acetamide hydrochloride CAS No. 1702823-58-2](/img/structure/B2512307.png)
N-{4-[(4-aminopiperidin-1-yl)methyl]phenyl}acetamide hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“N-{4-[(4-aminopiperidin-1-yl)methyl]phenyl}acetamide hydrochloride” is a chemical compound with the CAS Number: 1702823-58-2 . It has a molecular weight of 283.8 . The compound is typically stored at room temperature and is available in powder form .
Molecular Structure Analysis
The InChI code for this compound is 1S/C14H21N3O.ClH/c1-11(18)16-14-4-2-12(3-5-14)10-17-8-6-13(15)7-9-17;/h2-5,13H,6-10,15H2,1H3,(H,16,18);1H . This code provides a specific textual representation of the compound’s molecular structure.Physical And Chemical Properties Analysis
The compound is a powder that is stored at room temperature .Scientific Research Applications
Drug Metabolism and Toxicological Studies
- Studies on the metabolism of drugs like acetaminophen and aspartame offer insights into how similar compounds, potentially including "N-{4-[(4-aminopiperidin-1-yl)methyl]phenyl}acetamide hydrochloride", are metabolized in the body and their possible toxicological profiles (Magnuson et al., 2007); (Ranney Re & Oppermann Ja, 1979).
Environmental Implications
- Research on the removal of pharmaceuticals like acetaminophen from water sheds light on environmental protection strategies that could also apply to compounds like "N-{4-[(4-aminopiperidin-1-yl)methyl]phenyl}acetamide hydrochloride" (Igwegbe et al., 2021).
Pharmacology and Therapeutic Potential
- The pharmacokinetics and pharmacodynamics of ketamine provide a framework for understanding the action mechanism of related compounds, highlighting the therapeutic potential and side effects of NMDA receptor modulators (Peltoniemi et al., 2016).
Genetic Differences in Drug Metabolism
- A review on paracetamol metabolism emphasizes genetic differences that could influence the efficacy and safety of medications, suggesting the importance of considering pharmacogenetic profiles in drug development and usage (Zhao & Pickering, 2011).
Advanced Drug Delivery Systems
- Studies on xylan derivatives demonstrate the potential for chemical modification to produce biopolymers with specific properties, indicating the possibility of utilizing similar approaches for the targeted compound to enhance its delivery or efficacy (Petzold-Welcke et al., 2014).
Safety and Hazards
properties
IUPAC Name |
N-[4-[(4-aminopiperidin-1-yl)methyl]phenyl]acetamide;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H21N3O.ClH/c1-11(18)16-14-4-2-12(3-5-14)10-17-8-6-13(15)7-9-17;/h2-5,13H,6-10,15H2,1H3,(H,16,18);1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MYUPYJNTEWOSHN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC1=CC=C(C=C1)CN2CCC(CC2)N.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H22ClN3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
283.80 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-{4-[(4-aminopiperidin-1-yl)methyl]phenyl}acetamide hydrochloride |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.